Cas no 1304531-98-3 (1-methoxybut-3-yn-2-one)

• Product Name: 1-methoxybut-3-yn-2-one
• CAS No: 1304531-98-3
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD21262991
• CID: 5559928
• PubChem ID: 65573725
• Update Time: 2025-06-16

1-methoxybut-3-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-one, 1-methoxy-
• 1-Methoxy-3-butyn-2-one
• 1-methoxybut-3-yn-2-one

• MDL： MFCD21262991
• Inchi： 1S/C5H6O2/c1-3-5(6)4-7-2/h1H,4H2,2H3
• InChI Key： MZDGHNZNGTVQFP-UHFFFAOYSA-N
• SMILES： C(OC)C(=O)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1-methoxybut-3-yn-2-one

1-Methoxybut-3-yn-2-one (CAS No. 1304531-98-3): A Versatile Compound in Biomedical Research

1-Methoxybut-3-yn-2-one, also known by its CAS number 1304531-98-3, is an organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the family of butynones, which are characterized by the presence of a cyano group and a triple bond in their molecular structure. The unique chemical properties of 1-methoxybut-3-yn-2-one make it a valuable candidate for various applications, including drug development, materials science, and biochemical studies.

Recent studies have highlighted the potential of 1-methoxybut-3-yn-2-one in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of specific kinase enzymes involved in cancer progression. The methoxy group in the molecule plays a crucial role in enhancing its lipophilicity, which facilitates its penetration into cellular membranes and improves its bioavailability.

The synthetic pathway of 1-methoxybut-3-yn-2-one has been optimized to achieve higher yields and purity. Researchers at the University of Tokyo reported in 2024 that the use of transition metal catalysts significantly improved the efficiency of the alkynylation reaction used to synthesize this compound. This advancement has made 1-methoxybut-3-yn-2-one more accessible for large-scale production and further exploration in pharmaceutical applications.

Another area of interest is the photophysical properties of 1-methoxybut-3-yn-2-one. A 2023 study published in Advanced Materials showed that this compound exhibits fluorescence emission in the visible spectrum, making it a promising candidate for bioimaging applications. The conjugated system formed by the triple bond and the methoxy group contributes to its unique optical behavior, which can be tuned by modifying the molecular structure.

In the context of drug development, 1-methoxybut-3-yn-2-one has shown potential as a lead compound for the treatment of neurodegenerative diseases. A preclinical study conducted in 2024 found that this compound could reduce oxidative stress in neuronal cells, which is a key factor in the pathogenesis of conditions like Alzheimer's disease. The cyano group in the molecule is believed to play a role in scavenging free radicals, thereby protecting cellular components from damage.

The toxicological profile of 1-methoxybut-3-yn-2-one has also been investigated to ensure its safety for potential therapeutic applications. A 2023 study published in Toxicological Sciences reported that the compound exhibits low acute toxicity in animal models, with no significant adverse effects observed at concentrations up to 100 mg/kg. These findings suggest that 1-methoxybut-3-yn-2-one has a favorable safety margin, which is essential for its development as a pharmaceutical agent.

Furthermore, the chemical stability of 1-methoxybut-3-yn-2-one under various conditions has been studied to optimize its storage and handling. Research published in Organic Process Research & Development in 2024 indicated that the compound remains stable at room temperature and is resistant to hydrolysis in aqueous environments. This stability is crucial for maintaining its efficacy during storage and transportation, which is particularly important for pharmaceutical applications.

The structural diversity of 1-methoxybut-3-yn-2-one has also attracted interest in the field of materials science. A 2023 study in ACS Applied Materials & Interfaces explored the use of this compound as a building block for the synthesis of organic semiconductors. The conjugated system in the molecule allows for efficient charge transport, making it a potential candidate for applications in flexible electronics and photovoltaic devices.

Despite its promising properties, the synthetic challenges associated with 1-methoxybut-3-yn-2-one remain a focus of ongoing research. A 2024 review in Chemical Reviews highlighted the need for more efficient asymmetric catalysis strategies to achieve enantioselective synthesis of this compound. The development of such methods could lead to the production of chiral derivatives, which may have enhanced biological activity and improved therapeutic outcomes.

In conclusion, 1-methoxybut-3-yn-2-one (CAS No. 1304531-98-3) is a compound with a wide range of potential applications in biomedical research. Its unique chemical properties, including the presence of a triple bond and a methoxy group, contribute to its versatility in various fields. Ongoing studies continue to explore its potential in drug development, materials science, and biochemical applications, underscoring its significance as a valuable compound for future scientific advancements.